Cas no 36762-08-0 (7-(2-chlorophenyl)dibenzo[c,h]acridine)

7-(2-chlorophenyl)dibenzo[c,h]acridine structure
36762-08-0 structure
Product Name:7-(2-chlorophenyl)dibenzo[c,h]acridine
CAS No:36762-08-0
MF:C27H16ClN
MW:389.875645637512
CID:1479507
PubChem ID:189973
Update Time:2025-04-21

7-(2-chlorophenyl)dibenzo[c,h]acridine Chemical and Physical Properties

Names and Identifiers

    • 7-(2-chlorophenyl)dibenzo[c,h]acridine
    • 36762-08-0
    • DTXSID90957978
    • Dibenz(c,h)acridine, 7-(2-chlorophenyl)-
    • Inchi: 1S/C27H16ClN/c28-24-12-6-5-11-21(24)25-22-15-13-17-7-1-3-9-19(17)26(22)29-27-20-10-4-2-8-18(20)14-16-23(25)27/h1-16H
    • InChI Key: IHZSJKZDKDEVLP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C2C=CC3C=CC=CC=3C=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 389.09728
  • Monoisotopic Mass: 389.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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